5-(4-Fluorophenyl)-5-hydroxy-7-phenyl-2,3,5,6-tetrahydroimidazo[2,1-b]thiazol-7-ium bromide

• IUPAC Name: 5-(4-fluorophenyl)-7-phenyl-3,6-dihydro-2H-imidazo[2,1-b][1,3]thiazol-4-ium-5-ol;bromide
• InChI: InChI=1S/C17H16FN2OS.BrH/c18-14-8-6-13(7-9-14)17(21)12-19(15-4-2-1-3-5-15)16-20(17)10-11-22-16;/h1-9,21H,10-12H2;1H/q+1;/p-1
• InChI Key: RBLDDKWASISELD-UHFFFAOYSA-M
• Canonical SMILES: C1CSC2=[N+]1C(CN2C3=CC=CC=C3)(C4=CC=C(C=C4)F)O.[Br-]
• Molecular Formula: C17H16BrFN2OS
• Molecular Weight: 395.3 g/mol

Description

5-(4-Fluorophenyl)-5-hydroxy-7-phenyl-2,3,5,6-tetrahydroimidazo[2,1-b]thiazol-7-ium bromide is a useful research compound. Its molecular formula is C17H16BrFN2OS and its molecular weight is 395.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

The synthesis of related heterocyclic compounds, such as thiazolo[3,2-b]-s-triazoles, has been explored for their potential antimicrobial activities. A study focused on the synthesis of condensed heterocyclic systems containing bridgehead nitrogen atoms, including derivatives of s-triazolo and thiazolo-s-triazoles, revealed their diuretic, antibacterial, and antifungal properties (Mohan, 2002).

Antitumor and Cytotoxic Activities

The development of novel cytotoxic agents has also been a significant area of research. A series of novel compounds linked to triazole moieties demonstrated potent cytotoxic activity against various human cancer cell lines. Among these, certain analogues showed enhanced activity, indicating the potential for these structures in developing new antitumor therapies (Liu et al., 2017).

Chemical Synthesis and Characterization

The chemical synthesis of related thiazole and imidazo-thiazole compounds has been extensively studied. Research on fused polycyclic nitrogen-containing heterocycles, such as thiazolo[3,4-a]quinoxalines, underscores the interest in these structures for their unique chemical properties and potential applications in various fields (Mamedov et al., 2009).

Antimicrobial and Synthetic Applications

Novel synthesis methods for 1,2,4-triazolo[3,4-b]thiazole derivatives and their antimicrobial activity against bacterial and fungal strains highlight the ongoing interest in exploiting these structures for new therapeutic agents (Bhat & Holla, 2004).

Photophysical and Fluorophore Studies

Investigations into the photophysical properties of thiazole-conjugated pyridinium complexes offer insights into the design of new fluorophores for potential use in detection and imaging applications. Such studies reveal the solvent-sensitive charge-transfer absorption behaviors and dual-emissive fluorescent properties of these compounds (Li et al., 2009).

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound belongs to the class of thiazole derivatives , which have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . .

Mode of Action

Thiazole derivatives, in general, are known to interact with various biological targets, leading to a range of effects . The specific interactions of this compound with its targets, and the resulting changes, are subjects for further investigation.

Biochemical Pathways

Thiazole derivatives are known to impact a variety of biochemical pathways due to their diverse biological activities

Result of Action

Thiazole derivatives have been found to exhibit a range of effects at the molecular and cellular level, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects